[5-(1-Methoxycarbonylcyclopropyl)pyridin-3-yl]boronic acid

• Molecular Formula: C10H12BNO4
• Molecular Weight: 221.02 g/mol
• IUPAC Name: [5-(1-methoxycarbonylcyclopropyl)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C10H12BNO4/c1-16-9(13)10(2-3-10)7-4-8(11(14)15)6-12-5-7/h4-6,14-15H,2-3H2,1H3
• InChI Key: DLGMBRYSOOYGJY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CN=C1)C2(CC2)C(=O)OC)(O)O

Description

[5-(1-Methoxycarbonylcyclopropyl)pyridin-3-yl]boronic acid is a useful research compound. Its molecular formula is C10H12BNO4 and its molecular weight is 221.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a vial containing the title compound from Example 71 Step B (0.150 g, 0.586 mmol), bis(pinacolato)diboron (0.178 g, 0.703 mmol), tris(dibenzylideneacetone)dipalladium (0) (0.054 g, 0.059 mmol), tricyclohexylphosphine (0.033 g, 0.117 mmol) and potassium acetate (0.17 g, 1.76 mmol) was added dioxane (5.9 mL). The reaction was heated to 80° C. for 16 hours. It was then cooled to room temperature, passed through a syringe filter and concentrated under reduced pressure to afford the title compound: LCMS m/z 221.63 [M+H]+.